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Compound of Interest

Compound Name: 4-Bromo-2,2-diphenylbutyronitrile

Cat. No.: B143478

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 4-
Bromo-2,2-diphenylbutyronitrile, a compound of interest in pharmaceutical and chemical
synthesis. The information is compiled from various chemical suppliers and databases to
ensure a thorough summary for research and development applications.

Core Physical and Chemical Properties

4-Bromo-2,2-diphenylbutyronitrile is a white to off-white or light yellow crystalline powder.[1]
[2][3] It is recognized for its role as an intermediate in the synthesis of various organic
molecules.[4]

Quantitative Data Summary

The following table summarizes the key quantitative physical and chemical properties of 4-
Bromo-2,2-diphenylbutyronitrile.
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Property Value Source(s)
CAS Number 39186-58-8 [5][6][71[8]
Molecular Formula Ci6H14BrN (11618191
Molecular Weight 300.19 g/mol [61[81[9]
300.2 g/mol [4][10]

300.20 g/mol [1]

Melting Point 65 - 69 °C [5161[7]
69.0 - 70.4 °C [11]

59 - 61 °C [12]

66 - 67 °C (in Methanol)

[2]

Boiling Point

160-165 °C (at 0.15002
mmHgQ)

[2]

Appearance

Off white creamish powder

(516171

White to Light yellow powder to

[1]

crystal
White Solid [4][12]
White crystalline powder [31[11]

Solubility Soluble in Methanol 516171
Soluble in Chloroform [12]

Purity (Assay by GC) >98% 516171
> 95.0% (GC) [1]

99.28% [11]

Topological Polar Surface Area  23.8 A2 [6][7119]
XLogP3-AA 4.2 [2][9]
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Experimental Protocols

Detailed experimental protocols for the determination of the physical properties listed above
are not extensively available in the public domain, as this data is typically generated for quality
control purposes by commercial suppliers. However, standard analytical methods would be
employed for these characterizations:

e Melting Point: Determined using a calibrated melting point apparatus, likely following a
standard pharmacopeial method such as USP <741> or Ph. Eur. 2.2.14. The range in
reported values may reflect differences in purity or the specific methodology used by different

suppliers.

e Gas Chromatography (GC): Purity, reported as "Assay by GC," is determined by gas
chromatography.[5][7] This technique separates the compound from any impurities, and the
relative peak areas are used to calculate the purity percentage.

e Spectroscopy: While not a physical property, FT-IR spectroscopy is used to confirm the
identity of the compound by comparing its infrared spectrum to a reference spectrum.[11]

Logical Relationship of Properties

The following diagram illustrates the logical flow from the compound's identity to its

macroscopic physical properties.

Logical Flow of Property Determination

Compound Identity
4-Bromo-2,2-diphenylbutyronitrile
(CAS: 39186-58-8)

s

Molecular Structure
C16H14BrN

Experimentally Determined Properties

Molegﬁlfru\ll\all:dhirgggglgs - Melting Point Solubility Appearance Purity (Assay)
TPs A9 3o A 9 (e.g., 65-69 °C) (e.g., in Methanol) (e.g., White Crystalline Powder) (e.g., >98% by GC)
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Caption: Relationship between compound identity and its properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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